Cas no 2248352-04-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-4-fluorobenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-4-fluorobenzoate
• CAS No: 2248352-04-5
• MF: C₁₇H₁₁FN₂O₅
• MW: 342.278047800064
• CID: 6080564
• PubChem ID: 165719239
• Update Time: 2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517995
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-4-fluorobenzoate
• 2248352-04-5

• Inchi： 1S/C17H11FN2O5/c1-9(21)19-14-8-10(6-7-13(14)18)17(24)25-20-15(22)11-4-2-3-5-12(11)16(20)23/h2-8H,1H3,(H,19,21)
• InChI Key： LEJWRHVIMJVMMM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=C1NC(C)=O

Computed Properties

• Exact Mass: 342.06519962g/mol
• Monoisotopic Mass: 342.06519962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-4-fluorobenzoate

CAS No. 2248352-04-5: Structural and Functional Insights into 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-Acetamido-4-Fluorobenzoate

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-acetamido-4-fluorobenzoate, identified by the Chemical Abstracts Service (CAS) number 2248352-04-5, represents a structurally complex molecule with significant potential in pharmaceutical and materials science research. Its unique architecture combines a substituted isoindole core with a fluorinated aromatic ester moiety, positioning it as a promising scaffold for drug discovery and functional material design. The integration of multiple heterocyclic and aromatic components within its framework offers opportunities for modulating biological activity and physicochemical properties.

The core structure of this compound is derived from the isoindole ring system (1H-Isoindole), which is characterized by a fused benzene and pyrrole ring arrangement. The presence of two ketone groups at the C1 and C3 positions (1,3-Dioxo) introduces significant electron-withdrawing effects that influence the reactivity and stability of the molecule. The reduction at the C2 position (Dihydro) further modifies the electronic distribution across the ring system. This combination of oxidation states creates a rigid yet flexible platform for functional group diversification.

The ester functionality in this compound is anchored to a fluorinated aromatic ring (Benzoate). The introduction of an acetamide group at the C3 position (Acetamido) provides hydrogen-bonding capabilities while maintaining hydrophobic character through the acetyl moiety. The fluorine atom at the C4 position (Fluoro) imparts additional electronic effects that can influence molecular interactions with biological targets or materials interfaces.

Synthetic approaches to this compound typically involve multistep strategies that leverage transition-metal-catalyzed cross-coupling reactions for constructing the isoindole core and selective esterification methods for attaching the fluorinated aromatic component. Recent advances in flow chemistry have enabled more efficient synthesis of such complex architectures while maintaining high levels of regioselectivity and stereoselectivity.

In terms of biological activity, compounds bearing similar structural motifs have demonstrated anti-inflammatory properties through modulation of cyclooxygenase (COX) enzymes. The acetamide functionality may contribute to COX inhibition by mimicking natural prostaglandin precursors while maintaining structural rigidity through the isoindole scaffold. Fluorination has been shown to enhance metabolic stability in pharmaceutical candidates by reducing susceptibility to enzymatic degradation pathways.

The pharmacokinetic profile of this class of compounds suggests favorable tissue penetration due to their lipophilic nature combined with hydrogen-bonding capabilities from both amide and ester functionalities. In vitro studies on related derivatives have revealed concentration-dependent inhibition of specific kinases involved in cell signaling pathways, suggesting potential applications in targeted cancer therapy.

In materials science contexts, such molecules could serve as building blocks for supramolecular assemblies through directional hydrogen bonding between amide groups or π-stacking interactions between aromatic components. The combination of electron-deficient ketone groups with electron-rich aromatic systems creates opportunities for designing photoresponsive materials with tunable optical properties.

Crystallographic studies have revealed that these compounds adopt well-defined packing arrangements in solid-state environments, which is critical for pharmaceutical formulation development where polymorphic behavior can significantly impact bioavailability profiles. Computational modeling has further elucidated key intermolecular interactions that govern these packing patterns.

Ongoing research focuses on optimizing synthetic routes to improve yield efficiency while maintaining structural integrity across multiple reaction steps. Current efforts also aim to expand the chemical space around this scaffold by systematically varying substituent patterns on both the isoindole core and aromatic ester component.

Preliminary toxicological assessments indicate low cytotoxicity against normal cell lines at therapeutic concentrations, suggesting favorable safety profiles compared to existing therapeutic agents with similar mechanisms of action. These findings support further investigation into clinical applications while emphasizing the importance of structure-property relationship studies during development phases.

The integration of machine learning techniques into structure-based drug design workflows has accelerated identification of optimal substituent combinations that balance potency against target proteins with acceptable metabolic stability characteristics across diverse biological systems.

Cross-disciplinary collaborations between medicinal chemists and materials scientists continue to explore novel applications for these compounds beyond traditional pharmaceutical contexts into areas such as organic electronics where their electronic properties could enable new device architectures with enhanced performance metrics.